Cas no 1211766-71-0 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide structure
1211766-71-0 structure
Product name:N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
CAS No:1211766-71-0
MF:C15H23N3O4
MW:309.360823869705
CID:6614462
PubChem ID:45556566

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
    • AKOS024520359
    • VU0522093-1
    • N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
    • N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-3-methoxy-1-methylpyrazole-4-carboxamide
    • N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
    • F5831-4219
    • 1211766-71-0
    • Inchi: 1S/C15H23N3O4/c1-18-9-12(14(17-18)20-2)13(19)16-8-11-10-21-15(22-11)6-4-3-5-7-15/h9,11H,3-8,10H2,1-2H3,(H,16,19)
    • InChI Key: ILAGBHHICVAIEQ-UHFFFAOYSA-N
    • SMILES: O1C(CNC(C2C(=NN(C)C=2)OC)=O)COC21CCCCC2

Computed Properties

  • Exact Mass: 309.16885622g/mol
  • Monoisotopic Mass: 309.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6Ų
  • XLogP3: 1.1

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5831-4219-15mg
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
15mg
$89.0 2023-09-09
Life Chemicals
F5831-4219-5μmol
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
5μmol
$63.0 2023-09-09
Life Chemicals
F5831-4219-10μmol
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
10μmol
$69.0 2023-09-09
Life Chemicals
F5831-4219-1mg
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
1mg
$54.0 2023-09-09
Life Chemicals
F5831-4219-4mg
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
4mg
$66.0 2023-09-09
Life Chemicals
F5831-4219-25mg
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
25mg
$109.0 2023-09-09
Life Chemicals
F5831-4219-2mg
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
2mg
$59.0 2023-09-09
Life Chemicals
F5831-4219-50mg
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
50mg
$160.0 2023-09-09
Life Chemicals
F5831-4219-20mg
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
20mg
$99.0 2023-09-09
Life Chemicals
F5831-4219-20μmol
N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
1211766-71-0
20μmol
$79.0 2023-09-09

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1211766-71-0)

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1211766-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique spirocyclic and pyrazole moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a 1,4-dioxaspiro[4.5]decane framework with a 3-methoxy-1-methyl-1H-pyrazole-4-carboxamide group, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS No. 1211766-71-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Recent trends in AI-driven drug discovery and sustainable agriculture have amplified the relevance of such compounds. For instance, the integration of machine learning in molecular design has enabled researchers to predict the bioactivity of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide with higher accuracy, reducing experimental costs and time.

From a synthetic chemistry perspective, the compound's spirocyclic core offers steric and electronic properties that enhance its stability and binding affinity. This feature aligns with the growing demand for next-generation agrochemicals that minimize environmental impact while maintaining efficacy. Researchers are particularly intrigued by its potential as a pesticide intermediate or pharmaceutical scaffold, given its modular structure amenable to derivatization.

In the context of green chemistry, the synthesis of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has been optimized to reduce hazardous byproducts, addressing the industry's shift toward eco-friendly processes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its purity and structural integrity, ensuring compliance with stringent regulatory standards.

The compound's pyrazole moiety is a recurring motif in medicinal chemistry, often associated with anti-inflammatory and antimicrobial activities. This has spurred investigations into its potential as a lead compound for treating resistant infections or chronic diseases. Additionally, its methoxy and methyl substituents contribute to its lipophilicity, a key factor in bioavailability optimization.

As the scientific community increasingly focuses on precision medicine and sustainable farming, compounds like N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide are poised to play pivotal roles. Future research may explore its synergy with biodegradable carriers or nanotechnology-based delivery systems, further expanding its utility in targeted applications.

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